Cas no 81465-87-4 (2-(Benzyloxy)-4-(trifluoromethyl)benzonitrile)

• Product Name: 2-(Benzyloxy)-4-(trifluoromethyl)benzonitrile
• CAS No: 81465-87-4
• MF: C₁₅H₁₀F₃NO
• MW: 277.24121427536
• CID: 4728688
• Update Time: 2025-07-26

2-(Benzyloxy)-4-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-4-(trifluoromethyl)benzonitrile
• IQDBJJKVZOYRJC-UHFFFAOYSA-N
• AX8260200

• Inchi： 1S/C15H10F3NO/c16-15(17,18)13-7-6-12(9-19)14(8-13)20-10-11-4-2-1-3-5-11/h1-8H,10H2
• InChI Key： IQDBJJKVZOYRJC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#N)=C(C=1)OCC1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• Topological Polar Surface Area: 33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-(Benzyloxy)-4-(trifluoromethyl)benzonitrile

2-(Benzyloxy)-4-(trifluoromethyl)benzonitrile (CAS 81465-87-4): A Versatile Fluorinated Building Block in Modern Chemistry

The 2-(Benzyloxy)-4-(trifluoromethyl)benzonitrile (CAS 81465-87-4) represents an important fluorinated aromatic compound that has gained significant attention in pharmaceutical and materials science research. This benzyl-protected benzonitrile derivative features a unique combination of trifluoromethyl group and cyano functionality, making it a valuable intermediate for various synthetic applications.

With the molecular formula C₁₅H₁₀F₃NO and molecular weight of 277.24 g/mol, this fluorinated aromatic nitrile exhibits several interesting physicochemical properties. The compound typically appears as a white to off-white crystalline powder with a melting point range of 85-90°C. Its benzyloxy group provides protection for the phenolic hydroxyl while allowing for selective deprotection when needed in multi-step syntheses.

The presence of both electron-withdrawing groups (trifluoromethyl and cyano) on the aromatic ring creates a distinctive electronic environment that influences the compound's reactivity. This makes 2-(Benzyloxy)-4-(trifluoromethyl)benzonitrile particularly useful in nucleophilic aromatic substitution reactions and transition metal-catalyzed coupling reactions, which are frequently searched topics in synthetic chemistry forums and academic databases.

In pharmaceutical research, this compound serves as a key building block for the synthesis of various trifluoromethyl-containing drug candidates. The trifluoromethyl group has become increasingly important in drug design due to its ability to improve metabolic stability, membrane permeability, and binding affinity - topics that consistently rank high in medicinal chemistry literature searches. Recent patent analyses show growing interest in using 4-(trifluoromethyl)benzonitrile derivatives as intermediates for kinase inhibitors and GPCR modulators.

The materials science applications of 2-(Benzyloxy)-4-(trifluoromethyl)benzonitrile are equally noteworthy. Researchers have utilized similar fluorinated benzonitrile compounds in the development of liquid crystals, organic semiconductors, and advanced polymers. The compound's ability to introduce both fluorine atoms and cyano groups into molecular architectures makes it valuable for tuning material properties - a subject frequently discussed in materials science conferences and publications.

From a synthetic chemistry perspective, the benzyl-protected hydroxy group in this molecule offers strategic advantages. It allows chemists to first perform reactions at other positions of the aromatic ring before revealing the phenolic hydroxyl group, following the principle of orthogonal protection that's commonly taught in advanced organic synthesis courses. This feature has made the compound popular in multi-step syntheses of complex molecules.

Quality control of 2-(Benzyloxy)-4-(trifluoromethyl)benzonitrile typically involves HPLC analysis with purity specifications often exceeding 97%. The compound is generally stable under standard storage conditions (room temperature, protected from moisture), though like many aromatic nitriles, it should be protected from strong oxidizing agents. These handling considerations are frequently included in technical datasheets and safety documentation.

The commercial availability of CAS 81465-87-4 has increased in recent years to meet growing demand from both academic and industrial researchers. Suppliers often highlight its use as a precursor for trifluoromethyl-substituted heterocycles, a class of compounds that has seen exponential growth in pharmaceutical patents over the past decade. Market analysis reports indicate steady growth in the fluorinated building blocks sector, with compounds like this playing a significant role.

Environmental and regulatory aspects of fluorinated organic compounds have become important discussion points in chemical forums and sustainability conferences. While 2-(Benzyloxy)-4-(trifluoromethyl)benzonitrile itself doesn't fall under special regulations, researchers are increasingly interested in developing greener synthetic routes for such intermediates - a trend reflected in the growing number of publications on sustainable fluorination methods.

Analytical characterization of this compound typically includes ¹H NMR, ¹³C NMR, and FT-IR spectroscopy, with the trifluoromethyl group producing characteristic signals that are often used as teaching examples in spectroscopy courses. The nitrile group's IR stretch around 2220-2240 cm^-1 provides a distinctive fingerprint for quality verification - a practical aspect frequently mentioned in analytical chemistry discussions.

In conclusion, 2-(Benzyloxy)-4-(trifluoromethyl)benzonitrile (CAS 81465-87-4) represents a versatile and valuable building block in modern synthetic chemistry. Its unique combination of functional groups, synthetic flexibility, and relevance to current research trends in both pharmaceuticals and materials science ensure its continued importance in chemical research and development. The compound's applications span from drug discovery to advanced materials, reflecting the interdisciplinary nature of contemporary chemical innovation.